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Compound of Interest

Compound Name: Lithium metaborate dihydrate

CAS No.: 15293-74-0

Cat. No.: B090802

Get Quote

This guide provides an in-depth exploration of lithium metaborate dihydrate (CAS No. 15293-

74-0), a versatile inorganic salt with significant applications across various scientific disciplines.

From its fundamental chemical properties to its critical role in sample preparation for elemental

analysis, this document serves as a technical resource for researchers, scientists, and

professionals in drug development and material science.

Core Chemical and Physical Properties
Lithium metaborate dihydrate (LiBO₂·2H₂O) is a white crystalline powder.[1] It is a hydrated

form of lithium metaborate, with a molecular weight of 85.78 g/mol .[1][2][3] This compound is

valued for its efficacy as a fluxing agent in the production of specialty glasses and ceramics,

where it lowers the melting point of silica.[1]

Table 1: Key Properties of Lithium Metaborate Dihydrate
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Property Value Source(s)

CAS Number 15293-74-0 [1][2][3][4]

Molecular Formula LiBO₂·2H₂O [1][2][4]

Molecular Weight 85.78 g/mol [1][2][3]

Appearance White crystalline powder [1]

Melting Point (Anhydrous) 849 °C [5][6]

Density (Anhydrous) 2.223 g/cm³ [5]

Solubility in Water 2.57 g/100 mL (20 °C) [5]

Applications in Research and Development
Lithium metaborate dihydrate's utility spans several high-tech fields:

Analytical Chemistry: It is a crucial reagent in sample preparation for techniques like X-ray

fluorescence (XRF), atomic absorption spectroscopy (AAS), and inductively coupled plasma

(ICP) analysis.[5][7] Its ability to dissolve a wide range of acidic oxides makes it an excellent

flux for creating homogeneous glass beads from geological and industrial samples, thereby

eliminating matrix effects and improving analytical accuracy.[5][7][8]

Materials Science: In the manufacturing of glass and ceramics, it acts as a flux to reduce

melting temperatures and enhance the mechanical properties and clarity of the final

products.[1]

Battery Technology: Due to its lithium content, it is being explored in the development of

advanced battery materials.[1]

Pharmaceutical Applications: It serves as a stable source of lithium in the synthesis of certain

pharmaceutical compounds, particularly those used for mood stabilization.[1]

Experimental Protocol: Sample Preparation for
Elemental Analysis via Borate Fusion

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemimpex.com/products/30600
https://labshake.com/product/40e66aa5-686e-4465-bbdc-bda6c9d446cf/-Lithium-metaborate-dihydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Lithium-metaborate-dihydrate
https://www.strem.com/product/93-0370
https://www.chemimpex.com/products/30600
https://labshake.com/product/40e66aa5-686e-4465-bbdc-bda6c9d446cf/-Lithium-metaborate-dihydrate
https://www.strem.com/product/93-0370
https://www.chemimpex.com/products/30600
https://labshake.com/product/40e66aa5-686e-4465-bbdc-bda6c9d446cf/-Lithium-metaborate-dihydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Lithium-metaborate-dihydrate
https://www.chemimpex.com/products/30600
https://en.wikipedia.org/wiki/Lithium_metaborate
https://www.axiomchem.com/lithium-metaborate-2675644.html
https://en.wikipedia.org/wiki/Lithium_metaborate
https://en.wikipedia.org/wiki/Lithium_metaborate
https://www.benchchem.com/product/b090802/docs?utm_src=pdf-body#lithium-metaborate-dihydrate-a-comprehensive-technical-guide-for-advanced-applications
https://en.wikipedia.org/wiki/Lithium_metaborate
https://www.xrfscientific.com/lithium-metaborate-xrf-sample-preparation/
https://en.wikipedia.org/wiki/Lithium_metaborate
https://www.xrfscientific.com/lithium-metaborate-xrf-sample-preparation/
https://www.chemkits.eu/salts/265-lithium-metaborate-dihydrate-15293-74-0.html
https://www.chemimpex.com/products/30600
https://www.chemimpex.com/products/30600
https://www.chemimpex.com/products/30600
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090802?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following protocol details the use of lithium metaborate as a flux for the preparation of a

solid sample for XRF analysis. This self-validating system ensures complete dissolution and

homogeneity, which are critical for accurate results.

Objective: To prepare a homogeneous glass disc from a silicate rock sample for major and

trace element analysis by XRF.

Materials:

Lithium metaborate (anhydrous is preferred for fusion)

Sample (e.g., powdered silicate rock), pre-ignited to determine loss on ignition (LOI)

Platinum-5% gold crucible

Platinum-5% gold casting dish

Fusion apparatus (e.g., automated fluxer)

Vortex mixer

Precision balance (±0.0001 g)

Methodology:

Sample and Flux Weighing: Accurately weigh 1.0000 g of the pre-ignited sample powder and

5.0000 g of lithium metaborate flux into a clean, dry weighing boat. The 1:5 sample-to-flux

ratio is a common starting point, but may require optimization depending on the sample

matrix.

Homogenization: Transfer the weighed sample and flux to the platinum crucible. Thoroughly

mix the powders using a vortex mixer for at least 60 seconds to ensure a homogeneous

mixture. This step is critical to prevent undissolved sample particles in the final glass bead.

Fusion: Place the crucible into the fusion apparatus. The fusion program should be

optimized, but a typical program involves:

Heating to 1050 °C over 5 minutes.
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Holding at 1050 °C for 10 minutes with agitation to ensure complete dissolution of the

sample.

Casting: Pour the molten mixture into the pre-heated platinum casting dish.

Cooling: Allow the disc to cool under controlled conditions to prevent cracking. Many

automated systems have a built-in cooling phase.

Inspection and Analysis: The resulting glass disc should be transparent, homogeneous, and

free of cracks or bubbles. It is now ready for XRF analysis.

Preparation Fusion Process Finalization

1. Weigh Sample & Flux 2. Homogenize
Transfer to Crucible

3. Heat to 1050°C 4. Agitate & Dissolve 5. Cast into MoldPour Molten Glass 6. Controlled Cooling 7. XRF Analysis

Click to download full resolution via product page

Caption: Workflow for sample preparation using lithium metaborate fusion.

Safety and Handling
Lithium metaborate dihydrate is considered hazardous. It can be harmful if swallowed,

inhaled, or comes into contact with skin, and it can cause serious eye damage.[9][10]

Precautionary Measures:

Always handle in a well-ventilated area.[11]

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[9][11]

Avoid creating dust.[11]

Store in a cool, dry place in a tightly sealed container.[11][12]
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In case of exposure, seek immediate medical attention and refer to the Safety Data Sheet

(SDS) for detailed first-aid measures.[9][11]

Conclusion
Lithium metaborate dihydrate is a compound of significant industrial and scientific

importance. Its role as a flux in analytical chemistry is particularly noteworthy, enabling

accurate and precise elemental analysis of a wide variety of materials. Understanding its

properties, applications, and safe handling procedures is essential for any researcher or

scientist working with this versatile chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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